Cas no 94003-01-7 (Ethanone,1-(5-ethyl-5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)-)

Ethanone,1-(5-ethyl-5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)- structure
94003-01-7 structure
Product Name:Ethanone,1-(5-ethyl-5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)-
CAS No:94003-01-7
MF:C18H26O
MW:258.398445606232
CID:818903
PubChem ID:226712
Update Time:2025-04-19

Ethanone,1-(5-ethyl-5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5-ethyl-5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)-
    • 1-(5-ethyl-3,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)ethanone
    • 94003-01-7
    • DTXSID80280560
    • 1-(5-Ethyl-3,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-one
    • NSC-17424
    • NSC17424
    • Inchi: 1S/C18H26O/c1-7-18(6)9-8-17(4,5)15-11-14(13(3)19)12(2)10-16(15)18/h10-11H,7-9H2,1-6H3
    • InChI Key: XTWHZKTXSJZYLK-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)CC

Computed Properties

  • Exact Mass: 258.198
  • Monoisotopic Mass: 258.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.927
  • Boiling Point: 363°Cat760mmHg
  • Flash Point: 153.2°C
  • Refractive Index: 1.494
  • PSA: 17.07000
  • LogP: 4.93670
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